Cas no 1251275-91-8 (2-Chloro-2-(3-chlorophenyl)acetonitrile)

• Product Name: 2-Chloro-2-(3-chlorophenyl)acetonitrile
• CAS No: 1251275-91-8
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• CID: 5701709
• PubChem ID: 53400375
• Update Time: 2026-03-11

2-Chloro-2-(3-chlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Chloro-(3-chloro-phenyl)-acetonitrile
• 2-Chloro-2-(3-chlorophenyl)acetonitrile
• Benzeneacetonitrile, α,3-dichloro-
• EN300-1258293
• BAC27591
• AKOS011225102
• 1251275-91-8
• SCHEMBL3061003
• A908725

• Inchi： 1S/C8H5Cl2N/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8H
• InChI Key： REPYNVZQNGNKHR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(Cl)C#N

Computed Properties

• Exact Mass: 184.98
• Monoisotopic Mass: 184.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 261.6±25.0 °C(Predicted)